Cas no 2287317-77-3 ([3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol)

• Product Name: [3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• CAS No: 2287317-77-3
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6551204
• PubChem ID: 137943313
• Update Time: 2025-08-01

[3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(2-methoxyphenyl)bicyclo[1.1.1]pentan-1-yl]methanol
• [3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• 2287317-77-3
• EN300-6762185

• Inchi： 1S/C13H16O2/c1-15-11-5-3-2-4-10(11)13-6-12(7-13,8-13)9-14/h2-5,14H,6-9H2,1H3
• InChI Key： DXIBPFWCICAAMB-UHFFFAOYSA-N
• SMILES： OCC12CC(C3C=CC=CC=3OC)(C1)C2

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on [3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

Recent Advances in the Study of [3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS: 2287317-77-3)

The compound [3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS: 2287317-77-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining [3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol with high purity and yield. The bicyclo[1.1.1]pentane scaffold, a key structural feature of this compound, is known for its strain-release properties, which can be leveraged to modulate biological targets. Researchers have employed advanced catalytic methods and computational modeling to optimize the synthesis route, resulting in improved scalability and reproducibility.

Pharmacological evaluations of [3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol have revealed its potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that this compound exhibits selective binding affinity for specific neurotransmitter receptors, making it a promising candidate for the treatment of neurological disorders such as anxiety and depression. Further mechanistic studies are underway to elucidate its precise mode of action and therapeutic window.

In addition to its CNS applications, [3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has shown promise in oncology research. Recent findings indicate that this compound may act as a small-molecule inhibitor of certain protein-protein interactions involved in cancer cell proliferation. Collaborative efforts between academic and industrial researchers are currently exploring its potential as a lead compound for targeted cancer therapies.

Despite these promising developments, challenges remain in the clinical translation of [3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Ongoing research is also focused on developing prodrug derivatives to enhance its pharmacokinetic profile.

In conclusion, [3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS: 2287317-77-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and diverse pharmacological properties position it as a versatile scaffold for the development of novel therapeutics. Future studies will undoubtedly shed more light on its full potential and pave the way for its application in treating various diseases.